Cas no 951890-62-3 (4-Bromo-4'-chloro-3'-fluorobenzophenone)

• Product Name: 4-Bromo-4'-chloro-3'-fluorobenzophenone
• CAS No: 951890-62-3
• MF: C₁₃H₇BrClFO
• MW: 313.549485445023
• CID: 4722499
• Update Time: 2025-08-04

4-Bromo-4'-chloro-3'-fluorobenzophenone Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-4'-CHLORO-3'-FLUOROBENZOPHENONE
• (4-Bromophenyl)(4-chloro-3-fluorophenyl)methanone
• BC4717300
• 4-Bromo-4'-chloro-3'-fluorobenzophenone

• Inchi： 1S/C13H7BrClFO/c14-10-4-1-8(2-5-10)13(17)9-3-6-11(15)12(16)7-9/h1-7H
• InChI Key： ZAAQNICBNUSUCK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC(=C(C=1)F)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Topological Polar Surface Area: 17.1

Additional information on 4-Bromo-4'-chloro-3'-fluorobenzophenone

Professional Introduction to 4-Bromo-4'-chloro-3'-fluorobenzophenone (CAS No. 951890-62-3)

4-Bromo-4'-chloro-3'-fluorobenzophenone (CAS No. 951890-62-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and chemical properties. This compound, characterized by its bromo, chloro, and fluoro substituents on a benzophenone backbone, exhibits a range of applications that span from medicinal chemistry to advanced material synthesis.

The structural motif of 4-Bromo-4'-chloro-3'-fluorobenzophenone makes it a versatile intermediate in the synthesis of various biologically active molecules. The presence of halogen atoms, particularly bromine and chlorine, enhances its reactivity, making it a valuable precursor in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks, which are often required in the development of novel therapeutic agents.

In recent years, there has been a surge in research focusing on the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom in 4-Bromo-4'-chloro-3'-fluorobenzophenone contributes to these desirable properties, making it an attractive building block for drug discovery efforts. For instance, fluorinated benzophenones have been explored as intermediates in the synthesis of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases.

The pharmaceutical industry has leveraged the reactivity of 4-Bromo-4'-chloro-3'-fluorobenzophenone to develop novel small-molecule drugs. Researchers have utilized this compound to synthesize derivatives with enhanced pharmacological profiles. One notable area of research involves the development of antiviral agents where fluorinated benzophenones have shown promise in inhibiting viral proteases and polymerases. The halogenated aromatic system provides a scaffold that can be modified to optimize drug-like properties such as solubility, bioavailability, and target specificity.

Beyond pharmaceutical applications, 4-Bromo-4'-chloro-3'-fluorobenzophenone has found utility in materials science, particularly in the synthesis of organic electronic materials. The compound's ability to undergo efficient energy transfer processes makes it suitable for use in OLEDs (organic light-emitting diodes) and photovoltaic cells. The bromine and chlorine substituents facilitate further functionalization, allowing chemists to tailor the material's electronic properties for specific applications.

The synthesis of 4-Bromo-4'-chloro-3'-fluorobenzophenone typically involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available benzophenone derivatives, the introduction of bromine at the 4-position can be achieved through electrophilic aromatic substitution reactions. Subsequent chlorination at the 4' position and fluorination at the 3' position can be performed using appropriate reagents under controlled conditions. This stepwise approach underscores the compound's role as a key intermediate in complex synthetic pathways.

In academic research, 4-Bromo-4'-chloro-3'-fluorobenzophenone has been employed as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its unique reactivity profile allows researchers to explore novel catalytic systems and reaction conditions that could lead to more efficient synthetic routes for other halogenated aromatic compounds. Such advancements are crucial for accelerating drug discovery and material innovation.

The growing interest in sustainable chemistry has also prompted investigations into greener synthetic routes for 4-Bromo-4'-chloro-3'-fluorobenzophenone. Researchers are exploring catalytic systems that minimize waste and energy consumption while maintaining high yields. For example, transition metal-catalyzed reactions under mild conditions have been investigated as alternatives to traditional harsh chemical processes. These efforts align with global initiatives to promote environmentally friendly chemical practices.

The future prospects for 4-Bromo-4'-chloro-3'-fluorobenzophenone are promising, with ongoing research expected to uncover new applications and refine its synthetic methodologies. As the demand for specialized organic compounds continues to grow, this compound is poised to remain a cornerstone in both academic research and industrial applications. Its unique combination of reactivity and structural features makes it an indispensable tool for chemists working at the intersection of pharmaceuticals and advanced materials.